Cas no 82504-44-7 (Butanoic acid, 2-methyl-, chloromethyl ester)

Butanoic acid, 2-methyl-, chloromethyl ester is a versatile chemical intermediate used in organic synthesis and specialty chemical production. Its reactive chloromethyl group enables efficient functionalization, making it valuable for constructing complex molecules in pharmaceuticals, agrochemicals, and polymer applications. The ester's branched alkyl chain enhances solubility in organic solvents, facilitating controlled reactions. It serves as a precursor for further derivatization, including nucleophilic substitutions or cross-coupling reactions. Proper handling is required due to its lachrymatory and moisture-sensitive nature. Storage under inert conditions is recommended to maintain stability. This compound is particularly useful in fine chemical synthesis where selective reactivity and structural modification are critical.

Butanoic acid, 2-methyl-, chloromethyl ester structure

82504-44-7 structure

Product Name:Butanoic acid, 2-methyl-, chloromethyl ester

CAS No:82504-44-7

MF:C₆H₁₁ClO₂

MW:150.603341341019

CID:4203644

PubChem ID:15454620

Update Time:2025-05-21

Butanoic acid, 2-methyl-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

- Butanoic acid, 2-methyl-, chloromethyl ester
- chloromethyl2-methylbutanoate
- EN300-375320
- SCHEMBL4062275
- 82504-44-7
- chloromethyl 2-methylbutanoate
- Monochloromethyl 2-methylbutyrate
- AKOS006383654
- MGAJDLGBTVHGNZ-UHFFFAOYSA-N
- Inchi： 1S/C6H11ClO2/c1-3-5(2)6(8)9-4-7/h5H,3-4H2,1-2H3
- InChI Key： MGAJDLGBTVHGNZ-UHFFFAOYSA-N
- SMILES： C(OCCl)(=O)C(C)CC

Computed Properties

Exact Mass: 150.0447573Da
Monoisotopic Mass: 150.0447573Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 4
Complexity: 93.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 26.3Å²

Butanoic acid, 2-methyl-, chloromethyl ester Pricemore >>

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